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Compound of Interest

Compound Name: (S)-1-Bromo-2-methylbutane

Cat. No.: B1277395 Get Quote

An In-depth Technical Guide on the Molecular Weight of (S)-1-Bromo-2-methylbutane

This guide provides a detailed analysis of the molecular weight of (S)-1-Bromo-2-
methylbutane, a chiral organobromine compound relevant in synthetic organic chemistry. The

content is tailored for researchers, scientists, and professionals in drug development.

Molecular Identity
(S)-1-Bromo-2-methylbutane is the S-enantiomer of 1-bromo-2-methylbutane. It is also known

by other names, including (S)-(+)-1-Bromo-2-methylbutane and (S)-(+)-2-Methylbutyl

bromide[1][2][3].

Molecular Formula and Weight
The molecular formula for (S)-1-Bromo-2-methylbutane is C₅H₁₁Br[1][4]. Its molecular weight

is a key physical constant, essential for stoichiometric calculations in chemical reactions and for

material characterization. The accepted molecular weight is approximately 151.04 g/mol [2][4].

Calculation of Molecular Weight
The molecular weight is calculated by summing the atomic weights of each atom present in the

molecule. The calculation is based on the molecular formula and the standard atomic weights

of the constituent elements: Carbon (C), Hydrogen (H), and Bromine (Br).

The standard atomic weight for some elements is expressed as an interval to reflect the natural

variation in isotopic abundance. For practical calculations, a conventional value is often used.
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Element Symbol Quantity

Standard
Atomic
Weight
(Interval)

Convention
al Atomic
Weight (
g/mol )

Total
Weight (
g/mol )

Carbon C 5
[12.0096,

12.0116][5]
12.011 60.055

Hydrogen H 11
[1.00784,

1.00811][6][7]
1.008 11.088

Bromine Br 1

[79.901,

79.907][8][9]

[10]

79.904 79.904

Total 151.047

The calculated molecular weight of 151.047 g/mol is consistent with the widely cited value of

151.04 g/mol [3].

Inapplicability of Experimental Protocols and
Pathway Visualization
The determination of a compound's molecular weight is a fundamental calculation based on

established atomic weights, which are determined through extensive experimental

measurements and standardized by organizations such as the International Union of Pure and

Applied Chemistry (IUPAC). Therefore, a detailed experimental protocol for determining the

molecular weight of a single, known compound like (S)-1-Bromo-2-methylbutane is not

applicable in this context. The value is derived from the defined atomic weights of its

constituent elements.

Similarly, the request for diagrams of signaling pathways or experimental workflows using

Graphviz is not relevant to the topic of molecular weight. Such visualizations are appropriate for

illustrating complex biological processes, chemical synthesis routes, or analytical procedures,

none of which are involved in the straightforward calculation of a molecule's weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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